Cas no 439148-04-6 (1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol)

• Product Name: 1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol
• CAS No: 439148-04-6
• MDL: MFCD02929410
• CID: 4651691
• Update Time: 2025-10-28

1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol

• MDL： MFCD02929410

Computed Properties

• Exact Mass: 241.147
• Monoisotopic Mass: 241.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2

Additional information on 1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol

Comprehensive Overview of 1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol (CAS No. 439148-04-6)

1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol (CAS No. 439148-04-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a phenyl group and a pyridine ring, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with biological targets.

The molecular structure of 1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol includes a chiral center, which is a hot topic in modern chemistry. Chirality plays a critical role in the efficacy and safety of pharmaceuticals, as enantiomers can exhibit vastly different biological activities. This has led to increased searches for chiral intermediates and asymmetric synthesis techniques, aligning with the growing demand for enantiomerically pure compounds in the pharmaceutical industry.

In recent years, the compound has been explored for its potential role in central nervous system (CNS) drug development, a trending area in medical research. With rising global interest in mental health and neurodegenerative diseases, researchers are investigating how 1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol could contribute to novel therapies. Its pyridine moiety, in particular, is a common feature in many CNS-active drugs, making it a valuable scaffold for further modification.

From a synthetic chemistry perspective, the compound's CAS No. 439148-04-6 is frequently searched in databases for structure-activity relationship (SAR) studies. Scientists are keen to understand how subtle changes in its structure could enhance its binding affinity or selectivity for specific receptors. This aligns with the broader trend of computational chemistry and molecular modeling, where researchers use in silico tools to predict the behavior of such compounds before laboratory synthesis.

Another area of interest is the compound's potential use in catalysis and green chemistry. As the chemical industry shifts toward sustainable practices, there is a growing need for catalysts that can improve reaction efficiency while minimizing waste. The pyridine ring in 1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol could serve as a ligand in catalytic systems, a topic frequently explored in academic and industrial research.

For those searching for high-purity chemical intermediates, CAS No. 439148-04-6 is often listed in catalogs of specialized suppliers. The compound's purity and stability are critical for reproducible results in research, making it a sought-after material for laboratories focused on medicinal chemistry and process optimization. Quality control and analytical methods, such as HPLC and NMR spectroscopy, are commonly associated with its characterization.

In summary, 1-Phenyl-1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-ol (CAS No. 439148-04-6) represents a fascinating intersection of chemistry and pharmacology. Its structural features and potential applications make it a compound of enduring interest, particularly in the context of drug discovery, chiral synthesis, and sustainable chemistry. As research continues to evolve, this compound is likely to remain a key player in advancing scientific and industrial innovation.